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Compound of Interest

1-Cyclohexylpropan-2-amine
Compound Name:

hydrochloride
CAS No.: 64011-62-7
Cat. No.: B7911097

Get Quote

Executive Summary & Compound Profile

(S)-1-Cyclohexylpropan-2-amine is a chiral aliphatic amine structurally analogous to (S)-
amphetamine, where the aromatic phenyl ring is replaced by a saturated cyclohexyl ring.[1] It
serves as a critical intermediate in the synthesis of sympathomimetic agents (e.g.,
propylhexedrine) and novel peptidomimetics (e.g., mPGES-1 inhibitors).

Unlike its aromatic counterparts, the synthesis of this compound presents unique
stereochemical challenges: preserving the chiral center during ring reduction or establishing it
de novo from a prochiral ketone.[1]
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Property Data

IUPAC Name (2S)-1-Cyclohexylpropan-2-amine

Common Name Norpropylhexedrine; Hexahydroamphetamine
CAS Number 5913-12-2

Molecular Formula CoH1oN

Molecular Weight 141.26 g/mol

Chirality (S)-Enantiomer

Physical State Colorless oil (free base); White solid (HCI salt)

Pathway A: Catalytic Hydrogenation (The Classical
Route)

This pathway involves the heterogeneous catalytic reduction of (S)-Amphetamine.[1] It is the
historical standard but requires rigorous control of pH and catalyst choice to prevent
racemization.[1]

Reaction Mechanism
The transformation is a heterogeneous hydrogenation of the aromatic

-system.[1] The mechanism proceeds via the Horiuti-Polanyi mechanism, but with a critical
constraint: the amine functionality must be protected or protonated to prevent catalyst
poisoning and racemization.

Mechanistic Steps:

o Adsorption: The phenyl ring of the protonated ammonium species adsorbs flat onto the metal
surface (

-coordination).[1]
e Sequential Addition: Hydrogen atoms are transferred from the metal surface to the

-system in a stepwise syn-addition.[1]
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o Desorption: The fully saturated cyclohexyl species desorbs.[1]

Critical Control Point - Racemization: If the amine is unprotonated, it can coordinate to the
metal, facilitating a reversible dehydrogenation to an imine/enamine intermediate.[1] This
destroys the chiral center.[1] Therefore, the reaction must be conducted in acidic media.[1]

Visualization: Hydrogenation Pathway[1]
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Figure 1: Catalytic Hydrogenation Mechanism & Racemization Risk
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Experimental Protocol (Self-Validating)

Reagents:

(S)-Amphetamine Sulfate (10 mmol)[1]

Platinum(IV) oxide (PtOz2 - Adams Catalyst) or 5% Rh/C (500 mg)[1]

Solvent: Glacial Acetic Acid (20 mL) + Conc. H2SOa4 (0.5 mL)

Hydrogen Gas (H2)[1]
Procedure:

o Preparation: Dissolve (S)-amphetamine sulfate in glacial acetic acid in a high-pressure
hydrogenation vessel (Parr bomb). Add the sulfuric acid (critical for maintaining protonation).

[1]
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o Catalyst Loading: Carefully add the catalyst (PtO2 or Rh/C) under an inert nitrogen
atmosphere (pyrophoric hazard).[1]

e Hydrogenation: Pressurize to 60 psi (4 bar) with Hz. Heat to 50°C. Stir vigorously for 6-12
hours.

o Validation: Monitor Hz uptake. The reaction stops consuming gas when 3 equivalents are
absorbed.[1]

o Workup: Filter the catalyst through Celite. Concentrate the filtrate in vacuo.[1]

« |solation: Basify the residue with 20% NaOH (aq) to pH >12. Extract with diethyl ether (3 x 20
mL). Dry over MgSOa4 and evaporate.[1]

 Purification: Distillation (bp ~190°C) or conversion to HCI salt for recrystallization.

Pathway B: Biocatalytic Transamination (The
Modern Route)

This pathway utilizes Omega-Transaminases (w-TA) to convert the prochiral ketone, 1-
cyclohexylpropan-2-one, directly into the (S)-amine.[1] This method offers superior
enantioselectivity (>99% ee) and avoids the use of controlled substance precursors
(amphetamines).[1]

Reaction Mechanism

The enzyme utilizes Pyridoxal-5'-phosphate (PLP) as a cofactor.[1] The reaction operates via a
"Ping-Pong Bi-Bi" mechanism.[1]

o First Half-Reaction: The amine donor (e.g., Isopropylamine) transfers its amino group to the
PLP-enzyme complex, releasing acetone and generating PMP-enzyme (Pyridoxamine-5'-
phosphate).[1]

e Second Half-Reaction: The PMP-enzyme transfers the amino group to the acceptor ketone
(1-cyclohexylpropan-2-one).[1] The enzyme's chiral pocket dictates that the protonation of
the quinonoid intermediate occurs from a specific face, yielding the (S)-amine exclusively.
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Visualization: Biocatalytic Cycle[1]
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Figure 2: PLP-Dependent Transaminase Cycle
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Experimental Protocol (Scalable)

Reagents:

e Substrate: 1-Cyclohexylpropan-2-one (50 mM)[1]

o Enzyme: (S)-selective w-Transaminase (e.g., Vibrio fluvialis or commercial ATA-113)[1]
e Donor: Isopropylamine (1 M) - Acts as donor and buffer[1]

e Cofactor: PLP (1 mM)[1]

o Buffer: Potassium Phosphate (100 mM, pH 7.5)[1]

Procedure:

o System Setup: In a reaction vessel, dissolve PLP in the phosphate buffer.

» Donor Addition: Add Isopropylamine. Adjust pH to 7.5 using HCI. (Isopropylamine is used in
large excess to drive the equilibrium).[1]
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e Substrate Addition: Add 1-cyclohexylpropan-2-one. If solubility is poor, add 10% DMSO as a
co-solvent.[1]

« Initiation: Add the lyophilized enzyme powder. Incubate at 30°C with orbital shaking (150
rpm) for 24 hours.

o Workup: Acidify to pH 2 with 6M HCI (to quench enzyme and protonate amine). Extract
unreacted ketone with Ethyl Acetate (discard organic layer).[1]

« |solation: Basify aqueous layer to pH 12 (NaOH). Extract product with MTBE (Methyl tert-
butyl ether).[1]

» Salt Formation: Bubble HCI gas through the MTBE layer to precipitate (S)-1-
cyclohexylpropan-2-amine hydrochloride.[1]

Analytical Characterization & QC

To ensure scientific integrity, the synthesized product must be validated against the following

parameters.
Test Methodology Acceptance Criteria
0 0.9-1.8 (m, cyclohexyl +
Identity 1H-NMR (400 MHz, CDCls) CH.), 1.1 (d, CHs), 3.0 (m, CH-
NH2)
) ) Chiral HPLC (Crownpak CR(+) )
Chiral Purity > 99.0% ee (S-isomer)
column)
] ] > 98.0% (No aromatic
Chemical Purity GC-MS ) -
impurities)
Specific rotation matches lit.[1]
Optical Rotation Polarimetry [a]°D [5] (approx +12° in water for
HCI salt)
Troubleshooting[1]
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e Low Yield (Route A): Often due to incomplete hydrogenation.[1] Increase pressure or switch
from PtO2 to Rh/C.[1]

» Low ee (Route B): Indicates enzyme inhibition by acetone.[1] Use an open system (to
evaporate acetone) or apply reduced pressure.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Synthesis of (S)-1-Cyclohexylpropan-
2-amine[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7911097/docs#technical-guide-synthesis-of-s-1-
cyclohexylpropan-2-amine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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